methyl (2Z)-2-[(4-isopropylphenyl)sulfonyl]-3-[(4-methylphenyl)amino]acrylate
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Description
Methyl (2Z)-2-[(4-isopropylphenyl)sulfonyl]-3-[(4-methylphenyl)amino]acrylate is a useful research compound. Its molecular formula is C20H23NO4S and its molecular weight is 373.47. The purity is usually 95%.
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Scientific Research Applications
Photochromic Polymer Research
One study involved the synthesis of methylacrylate monomers containing azobenzene groups , which demonstrated photochromic properties. These properties were exhibited through trans-cis isomerization induced by illumination, showcasing potential applications in materials science for creating responsive surfaces or smart materials (Ortyl et al., 2002).
Polymerization Techniques and Applications
Research has also focused on the synthesis of homopolymers and block copolymers using reversible addition fragmentation chain transfer (RAFT) polymerization. This method allows for the creation of well-defined polymer structures with specific functionalities, useful in various industrial applications (Bray et al., 2017).
Hydrophobic Modification of Polymers
Another area of research involves hydrophobically modified sulfobetaine copolymers . These materials possess antifouling properties and stimulus-responsive behavior, making them attractive for biomedical applications, such as in the development of medical devices or drug delivery systems (Woodfield et al., 2014).
Metal Ion Binding Properties
Studies have also investigated water-soluble polymers for their metal binding properties. These polymers have applications in environmental remediation and water treatment, particularly in the removal of heavy metals from contaminated sources (Rivas et al., 2006).
Environmental Remediation
Research on starch-g-tetrapolymer hydrogel for the removal of Bi(III) and Hg(II) ions demonstrates the polymer's high adsorption capacities. This highlights the potential of such materials in addressing environmental pollution and the remediation of heavy metal contaminants (Mondal et al., 2019).
Properties
IUPAC Name |
methyl (Z)-3-(4-methylanilino)-2-(4-propan-2-ylphenyl)sulfonylprop-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23NO4S/c1-14(2)16-7-11-18(12-8-16)26(23,24)19(20(22)25-4)13-21-17-9-5-15(3)6-10-17/h5-14,21H,1-4H3/b19-13- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKTDYTIMRYEGKS-UYRXBGFRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)NC=C(C(=O)OC)S(=O)(=O)C2=CC=C(C=C2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N/C=C(/C(=O)OC)\S(=O)(=O)C2=CC=C(C=C2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.